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An Important Note on Chemical Isomers: This guide addresses the chemical compound 4-(4-
hydroxyphenyl)cyclohexanone. Initial searches for "4-(2-hydroxyphenyl)cyclohexanone" did
not yield a specific PubChem Compound ID or dedicated safety data. As a structurally similar
and well-documented isomer, 4-(4-hydroxyphenyl)cyclohexanone (with the hydroxyl group at
the para-position) is presented here as the primary subject. Researchers should exercise
caution and verify the specific isomer used in their application, as positional differences can
significantly alter chemical and toxicological properties.

Core Compound Identification

4-(4-hydroxyphenyl)cyclohexanone is a key organic building block utilized in various synthetic
applications, including the development of novel therapeutic agents.[1] Its bifunctional nature,
containing both a ketone and a phenol group, makes it a versatile intermediate in medicinal
chemistry and material science.[1]

The primary identifier for this compound is its PubChem Compound Identification (CID)
number, which provides a centralized and authoritative reference point for its properties and
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associated data.
e PubChem CID:4598916[2]

This guide synthesizes publicly available data to provide researchers, scientists, and drug
development professionals with a comprehensive overview of its characteristics and safe
handling procedures.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-(4-hydroxyphenyl)cyclohexanone
is provided below. These properties are essential for understanding its behavior in experimental
settings, from solubility to reaction kinetics.

Property Value Source(s)
Molecular Formula C12H1402 [3][4]
Molecular Weight 190.24 g/mol [1]

CAS Number 105640-07-1 [1103114]
Appearance White crystalline solid [5]

Melting Point ~169 °C [3]

Boiling Point 357.2 °C at 760 mmHg [3]

Density 1.149 g/cm3 [3]

N Insoluble in water; Soluble in
Solubility [5]
ether and ketone solvents.[5]
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SMILES String Oclccc(ccl)C2CCC(=0)Cce2

Safety Data and Hazard Assessment
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The safe handling of any chemical is paramount. The hazard profile for 4-(4-

hydroxyphenyl)cyclohexanone presents some variance between suppliers. While some

sources classify it as non-hazardous[1][6], others indicate potential for irritation.[5] For

maximum safety, this guide adopts the more cautious classifications.

GHS Hazard Classification

. Hazard
Hazard Class GHS Code Signal Word Source(s)
Statement
Skin )
) o ) Causes skin
Corrosion/Irritatio  H315 Warning o [5]
irritation.
n
Serious Eye ]
) Causes serious
Damage/Eye H319 Warning o [5]
o eye irritation.
Irritation
Specific Target
o May cause
Organ Toxicity ) )
] H335 Warning respiratory [5]
(Single N
irritation.
Exposure)

Precautionary Measures (P-Codes)
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Code Precautionary Statement Source(s)

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr

ay.

Wash skin thoroughly after
P264 .

handling.

Use only outdoors or in a well-
P271 )

ventilated area.

Wear protective gloves/eye
P280 p 9 ) Y

protection/face protection.

IF ON SKIN: Wash with plenty
P302+P352

of water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols and Workflows

Adherence to standardized protocols is critical for ensuring both experimental integrity and
personnel safety. The following workflows are based on established best practices for handling
solid chemical compounds with irritant properties.

Standard Protocol for Safe Handling

This protocol outlines the necessary steps for safely handling 4-(4-
hydroxyphenyl)cyclohexanone powder in a laboratory setting.

Objective: To weigh and prepare the compound for an experiment while minimizing exposure
risk.

Materials:
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 4-(4-hydroxyphenyl)cyclohexanone (solid)

o Appropriate Personal Protective Equipment (PPE): Safety glasses/goggles, nitrile gloves, lab
coat.

e Chemical fume hood or ventilated enclosure.

e Spatula, weigh boat, and calibrated analytical balance.
o Beaker and appropriate solvent.

Procedure:

» Risk Assessment: Before beginning, confirm the potential hazards based on the GHS
classifications (Section 3.1). Ensure all necessary safety equipment is available and
functional.

» Engineering Controls: Perform all manipulations of the solid compound within a certified
chemical fume hood or a powder-containment ventilated enclosure to prevent inhalation of
dust.[6]

e Don PPE: Put on a lab coat, safety glasses, and nitrile gloves. A dust mask (type N95 or
equivalent) is recommended for handling larger quantities.

o Preparation: Place the analytical balance inside the ventilated enclosure. Place a weigh boat
on the balance and tare it.

o Weighing: Carefully use a clean spatula to transfer the desired amount of 4-(4-
hydroxyphenyl)cyclohexanone from its storage container to the weigh boat. Avoid creating
airborne dust.[6]

» Dissolution: If preparing a solution, add the weigh boat with the compound directly into a
beaker containing the appropriate solvent inside the fume hood. Stir until dissolved.

o Cleanup: Tightly seal the source container. Clean the spatula and work area with a damp
cloth to remove any residual powder. Dispose of the weigh boat and any contaminated
materials (e.g., gloves, wipes) in the designated solid chemical waste container.
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» Post-Handling: Wash hands and face thoroughly with soap and water after completing the
task and removing PPE.[6]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is crucial.
First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,
holding the eyelids open.[5] Remove contact lenses if present and easy to do.[6] Seek
immediate medical attention.

Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] If
respiratory symptoms develop, call a poison center or doctor.

Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting. Seek medical attention if you
feel unwell.

Spill Containment and Cleanup:

Evacuate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain: Prevent the dispersion of dust.[6] Carefully sweep or scoop up the spilled solid
material. Avoid generating dust.

Collect: Place the material into a suitable, labeled container for chemical waste disposal.

Clean: Wipe the spill area with a wet cloth to remove any remaining residue.
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» Dispose: Dispose of all contaminated materials according to local, state, and federal
regulations.

Visualization of Workflows

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Caption: First Aid and Emergency Response Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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